N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C23H23NO5S
• Molecular Weight: 425.5 g/mol
• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C23H23NO5S/c1-2-16-7-9-17(10-8-16)14-24(19-11-12-30(27,28)15-19)22(25)20-13-18-5-3-4-6-21(18)29-23(20)26/h3-10,13,19H,2,11-12,14-15H2,1H3
• InChI Key: DDSRWPOHYBYCCA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC4=CC=CC=C4OC3=O

Description

“N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)-2-oxo-2H-chromene-3-carboxamide” is a complex organic compound that belongs to the class of chromene derivatives. Chromenes are known for their diverse biological activities and are widely studied for their potential therapeutic applications. This compound, with its unique structure, may exhibit interesting chemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)-2-oxo-2H-chromene-3-carboxamide” typically involves multi-step organic reactions. The starting materials might include chromene derivatives, thiophene derivatives, and benzyl compounds. The synthesis could involve:

Formation of the chromene core: This step might involve cyclization reactions using appropriate catalysts and conditions.

Introduction of the thiophene moiety: This could be achieved through substitution reactions.

Attachment of the benzyl group: This step might involve alkylation reactions.

Industrial Production Methods

Industrial production of such complex compounds often involves optimization of reaction conditions to maximize yield and purity. This might include:

Use of high-purity reagents: Ensuring the starting materials are of high purity to avoid side reactions.

Optimization of reaction parameters: Temperature,